N-(4-bromophenyl)-1,3-diphenylpyrazole-4-carboxamide

• IUPAC Name: N-(4-bromophenyl)-1,3-diphenylpyrazole-4-carboxamide
• InChI: InChI=1S/C22H16BrN3O/c23-17-11-13-18(14-12-17)24-22(27)20-15-26(19-9-5-2-6-10-19)25-21(20)16-7-3-1-4-8-16/h1-15H,(H,24,27)
• InChI Key: JCTKBEXUMVGULL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN(C=C2C(=O)NC3=CC=C(C=C3)Br)C4=CC=CC=C4
• Molecular Formula: C22H16BrN3O
• Molecular Weight: 418.3 g/mol

Description

N-(4-bromophenyl)-1,3-diphenylpyrazole-4-carboxamide is a synthetic organic compound that belongs to the class of pyrazole derivatives. Pyrazoles are heterocyclic compounds containing a five-membered ring with two adjacent nitrogen atoms. This particular compound is characterized by the presence of a bromophenyl group, two phenyl groups, and a carboxamide group attached to the pyrazole ring. It has garnered interest in scientific research due to its potential biological and pharmacological activities.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-bromophenyl)-1,3-diphenylpyrazole-4-carboxamide typically involves the condensation of 4-bromobenzoyl chloride with 1,3-diphenylpyrazole-4-carboxamide in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent like dichloromethane at room temperature. The resulting product is then purified using column chromatography to obtain the desired compound in high yield and purity .

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis process. This includes optimizing reaction conditions, using larger reaction vessels, and employing continuous flow techniques to enhance efficiency and yield. Industrial production may also involve the use of automated systems for reaction monitoring and product purification.

Chemical Reactions Analysis

Types of Reactions

N-(4-bromophenyl)-1,3-diphenylpyrazole-4-carboxamide can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom in the 4-bromophenyl group can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation and Reduction Reactions: The compound can be oxidized or reduced to form different derivatives, depending on the reagents and conditions used.

Condensation Reactions: The carboxamide group can participate in condensation reactions with aldehydes or ketones to form imines or other related compounds.

Common Reagents and Conditions

Substitution Reactions: Common reagents include sodium azide, potassium thiocyanate, and various amines.

Oxidation Reactions: Reagents such as potassium permanganate or chromium trioxide can be used for oxidation reactions, often in acidic or basic media.

Condensation Reactions: Reagents like acetic anhydride or phosphorus oxychloride are used in condensation reactions, usually under reflux conditions.

Major Products Formed

Substitution Reactions: Products include various substituted pyrazole derivatives with different functional groups replacing the bromine atom.

Oxidation and Reduction Reactions: Products include oxidized or reduced forms of the original compound, such as hydroxylated or dehydrogenated derivatives.

Condensation Reactions: Products include imines, hydrazones, and other related compounds formed through condensation with aldehydes or ketones.

Scientific Research Applications

Chemistry: It serves as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: The compound has shown promise as an antimicrobial and antiproliferative agent, with studies indicating its effectiveness against certain bacterial and fungal strains.

Medicine: Research has explored its potential as an anticancer agent, particularly against breast cancer cell lines.

Industry: The compound’s unique chemical properties make it useful in the development of new materials and as a precursor for other industrial chemicals.

Mechanism of Action

The mechanism of action of N-(4-bromophenyl)-1,3-diphenylpyrazole-4-carboxamide involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound is known to interact with enzymes and receptors involved in cell proliferation and apoptosis, such as kinases and caspases.

Pathways Involved: It can modulate signaling pathways like the MAPK/ERK pathway, which plays a crucial role in cell growth and survival.

Comparison with Similar Compounds

N-(4-bromophenyl)-1,3-diphenylpyrazole-4-carboxamide can be compared with other similar compounds to highlight its uniqueness:

Similar Compounds: Compounds such as N-(4-bromophenyl)thiazol-2-yl-2-chloroacetamide and 4-(3-(4-bromophenyl)-5-(2,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl)benzenesulfonamide share structural similarities

Uniqueness: Unlike its analogs, this compound exhibits a unique combination of antimicrobial, antiproliferative, and anticancer activities, making it a versatile compound for various applications